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Compound of Interest

Compound Name: PSB-1114 tetrasodium

Cat. No.: B610303

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vivo administration of PSB-
1114 tetrasodium, a potent and selective P2Y2 receptor agonist. The information is intended
to assist researchers in designing and executing preclinical studies to evaluate the
pharmacological effects of this compound in animal models.

Introduction

PSB-1114 tetrasodium is a valuable research tool for investigating the role of the P2Y2
receptor in various physiological and pathological processes.[1][2][3] The P2Y2 receptor,
activated by ATP and UTP, is implicated in a range of conditions including inflammation,
fibrosis, and cancer.[1] Due to its high potency and selectivity, PSB-1114 allows for targeted
modulation of this receptor in vivo.

Physicochemical Properties

A clear understanding of the physicochemical properties of PSB-1114 tetrasodium is essential
for proper formulation and administration.
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Property Value Source
Molecular Weight 622.14 g/mol [2]
Formula C1oH11F2N2NasO13P3S [2]
Solubility Soluble in water [2]
Purity >98% (HPLC) [2]
Storage Store at -80°C [2]

Note: Some suppliers may provide PSB-1114 tetrasodium pre-dissolved in water at a
concentration of 10mM.[2]

In Vivo Administration Protocols

The choice of administration route depends on the experimental objective, the target organ,
and the desired pharmacokinetic profile. Below are generalized protocols for common
administration routes in rodents. It is crucial to optimize these protocols for specific animal
models and experimental conditions.

Vehicle Selection and Preparation

For in vivo administration, a sterile, isotonic, and biocompatible vehicle is paramount. Given
that PSB-1114 tetrasodium is water-soluble, sterile saline (0.9% NacCl) or phosphate-buffered
saline (PBS) are suitable vehicles.

Protocol for Vehicle Preparation:

Use sterile, pyrogen-free saline or PBS.

Allow the vehicle to reach room temperature before dissolving the compound.

If not using a pre-dissolved solution, weigh the required amount of PSB-1114 tetrasodium
under sterile conditions.

Dissolve the compound in the vehicle to the desired final concentration.
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o Ensure complete dissolution by gentle vortexing.

o Filter the final solution through a 0.22 um sterile filter to remove any potential microbial
contamination.

Intravenous (IV) Injection

IV administration provides rapid and complete bioavailability, making it suitable for acute
studies and pharmacokinetic analysis.

Experimental Workflow for IV Injection:
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Caption: Workflow for intravenous administration of PSB-1114.
Protocol:
o Prepare the PSB-1114 solution in sterile saline or PBS at the desired concentration.
o Properly restrain the animal (e.g., mouse or rat) to expose the lateral tail vein.
e Warm the tail gently with a heat lamp or warm water to dilate the vein.
» Disinfect the injection site with an alcohol swab.

e Using a sterile insulin syringe (e.g., 27-30 gauge), slowly inject the desired volume of the
PSB-1114 solution into the tail vein.

o Withdraw the needle and apply gentle pressure to the injection site to prevent bleeding.

e Monitor the animal for any adverse reactions.

Intraperitoneal (IP) Injection
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IP injection is a common route for systemic administration, offering a larger injection volume
and slower absorption compared to IV.

Experimental Workflow for IP Injection:
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Click to download full resolution via product page
Caption: Workflow for intraperitoneal administration of PSB-1114.
Protocol:
» Prepare the PSB-1114 solution in sterile saline or PBS.
e Securely restrain the animal, exposing the abdomen.

o Tilt the animal slightly with the head downwards to move the abdominal organs away from
the injection site.

 Insert a sterile needle (e.g., 25-27 gauge) into the lower right or left quadrant of the
abdomen, avoiding the midline to prevent bladder or cecum puncture.

o Aspirate briefly to ensure no fluid or blood is drawn, confirming correct needle placement.
« Inject the solution smoothly into the peritoneal cavity.
o Withdraw the needle and return the animal to its cage.

e Monitor for any signs of distress.

Dosage Considerations

The optimal dosage of PSB-1114 tetrasodium will vary depending on the animal model, the
specific disease being studied, and the intended therapeutic effect. As no specific in vivo
dosage for PSB-1114 was identified in the literature search, it is recommended to perform a
dose-response study to determine the effective dose range for your specific application.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b610303?utm_src=pdf-body-img
https://www.benchchem.com/product/b610303?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610303?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

General Recommendations:

o Start with a low dose range based on the in vitro ECso (134 nM) and perform dose-escalation
studies.

« Monitor for both therapeutic efficacy and any potential adverse effects.

e The administration volume should be appropriate for the size of the animal to avoid
discomfort or adverse effects.

Signaling Pathway of P2Y2 Receptor Activation

PSB-1114 acts as an agonist at the P2Y2 receptor, a Gq protein-coupled receptor. Its
activation triggers downstream signaling cascades that play a role in various cellular
responses.
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Caption: P2Y2 receptor signaling pathway activated by PSB-1114.
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Conclusion

These application notes provide a foundational guide for the in vivo use of PSB-1114
tetrasodium. Researchers are strongly encouraged to adapt and optimize these protocols
based on their specific experimental needs and to consult relevant literature and institutional
guidelines for animal care and use. Careful planning and execution of in vivo studies will be
critical to elucidating the therapeutic potential of targeting the P2Y2 receptor with PSB-1114.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Therapeutic potential for P2Y2 receptor antagonism - PMC [pmc.ncbi.nlm.nih.gov]

2. rndsystems.com [rndsystems.com]

3. P2Y2 receptor promotes intestinal microtubule stabilization and mucosal re-epithelization
in experimental colitis - PubMed [pubmed.ncbi.nim.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for In Vivo
Administration of PSB-1114 Tetrasodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b610303#in-vivo-administration-methods-for-psb-
1114-tetrasodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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